Cas no 28719-30-4 (Glucopyranose,2-deoxy-2-(2,2,2-trifluoroacetamido)-, 3,4,6-triacetate, D- (8CI))

• Product Name: Glucopyranose,2-deoxy-2-(2,2,2-trifluoroacetamido)-, 3,4,6-triacetate, D- (8CI)
• CAS No: 28719-30-4
• MF: C₁₄H₁₈F₃NO₉
• MW: 401.289235591888
• CID: 285189
• PubChem ID: 284555
• Update Time: 2025-04-19

Glucopyranose,2-deoxy-2-(2,2,2-trifluoroacetamido)-, 3,4,6-triacetate, D- (8CI) Chemical and Physical Properties

Names and Identifiers

• Glucopyranose,2-deoxy-2-(2,2,2-trifluoroacetamido)-, 3,4,6-triacetate, D- (8CI)
• [3,4-diacetyloxy-6-hydroxy-5-[(2,2,2-trifluoroacetyl)amino]oxan-2-yl]methyl acetate
• 3,4,6-tri-o-acetyl-2-deoxy-2-[(trifluoroacetyl)amino]hexopyranose
• 3,4,6-Tri-O-acetyl-2-trifluoracetamino-2-desoxy-D-glucose
• AC1Q4I6J
• AR-1E8991
• NSC140392
• 28719-30-4
• NNBSYZWMCHTYJQ-UHFFFAOYSA-N
• DTXSID50301019
• NSC-140392

• Inchi： 1S/C14H18F3NO9/c1-5(19)24-4-8-10(25-6(2)20)11(26-7(3)21)9(12(22)27-8)18-13(23)14(15,16)17/h8-12,22H,4H2,1-3H3,(H,18,23)
• InChI Key： NNBSYZWMCHTYJQ-UHFFFAOYSA-N
• SMILES： FC(C(NC1C(O)OC(COC(C)=O)C(C1OC(C)=O)OC(C)=O)=O)(F)F

Computed Properties

• Exact Mass: 401.09334
• Monoisotopic Mass: 401.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.44
• Boiling Point: 484.9°C at 760 mmHg
• Flash Point: 247.1°C
• Refractive Index: 1.473
• PSA: 137.46
• LogP: -0.43190